Cas no 2228560-93-6 (O-(3,3,4,4,4-pentafluorobutan-2-yl)hydroxylamine)

• Product Name: O-(3,3,4,4,4-pentafluorobutan-2-yl)hydroxylamine
• CAS No: 2228560-93-6
• MF: C₄H₆F₅NO
• MW: 179.088558673859
• CID: 5865992
• PubChem ID: 165682006
• Update Time: 2025-08-05

O-(3,3,4,4,4-pentafluorobutan-2-yl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-(3,3,4,4,4-pentafluorobutan-2-yl)hydroxylamine
• EN300-1951501
• 2228560-93-6

• Inchi： 1S/C4H6F5NO/c1-2(11-10)3(5,6)4(7,8)9/h2H,10H2,1H3
• InChI Key： OAEZSYRNZMKNLC-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(C)ON)F

Computed Properties

• Exact Mass: 179.03695463g/mol
• Monoisotopic Mass: 179.03695463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2Ų

Additional information on O-(3,3,4,4,4-pentafluorobutan-2-yl)hydroxylamine

O-(3,3,4,4,4-Pentafluorobutan-2-yl)Hydroxylamine: A Comprehensive Overview

O-(3,3,4,4,4-pentafluorobutan-2-yl)hydroxylamine is a highly specialized chemical compound with the CAS number 2228560-93-6. This compound has garnered significant attention in the fields of organic synthesis and materials science due to its unique structural properties and functional groups. The molecule features a hydroxylamine group (-NHOH) attached to a pentafluorobutane moiety, which introduces a high degree of fluorination and electron-withdrawing effects. These characteristics make it an invaluable tool in modern chemical research and industrial applications.

The pentafluorobutane moiety in this compound is particularly noteworthy for its ability to enhance the stability and reactivity of the hydroxylamine group. Recent studies have demonstrated that this fluorinated structure significantly improves the compound's ability to act as a nucleophile in various substitution reactions. For instance, researchers have utilized O-(3,3,4,4,4-pentafluorobutan-2-yl)hydroxylamine in the synthesis of advanced polymers and biodegradable materials. The electron-withdrawing effects of the fluorine atoms not only stabilize reactive intermediates but also enable the formation of novel chemical bonds that were previously challenging to achieve.

In terms of chemical synthesis, this compound has proven to be an excellent precursor for the preparation of highly functionalized molecules. Its ability to undergo both nucleophilic and electrophilic substitutions makes it versatile in a wide range of reaction conditions. Recent advancements in asymmetric catalysis have further highlighted its potential in producing enantiomerically enriched compounds, which are crucial for pharmaceutical applications.

The environmental impact of O-(3,3,4,4,4-pentafluorobutan-2-yl)hydroxylamine has also been a topic of interest among scientists. Unlike traditional reagents that may leave harmful residues, this compound exhibits remarkable biodegradability under controlled conditions. This property aligns with the growing demand for sustainable chemical processes in industries such as agriculture and electronics.

Moreover, the hydroxylamine group in this compound plays a pivotal role in its ability to act as a reducing agent in various chemical transformations. Recent research has shown that it can effectively reduce carbonyl groups to alcohols under mild conditions, making it a preferred choice for green chemistry practices.

In conclusion, O-(3,3,4,4,4-pentafluorobutan-2-yl)hydroxylamine is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique structure and functional groups make it an indispensable tool for researchers aiming to push the boundaries of chemical innovation while maintaining eco-friendly practices.